Cas no 9027-60-5 (N-Acetylneuraminic Acid Aldolase)

• Product Name: N-Acetylneuraminic Acid Aldolase
• CAS No: 9027-60-5
• CID: 804204
• Update Time: 2025-06-09

N-Acetylneuraminic Acid Aldolase Chemical and Physical Properties

Names and Identifiers

• Lyase,acetylneuraminate
• N-ACETYLNEURAMINIC ACID ALDOLASE
• 1KU
• NANA Aldolase
• N-Acetylneuraminate Pyruvate Lyase
• N-Acetylneuraminic Acid Lyase
• Sialic Aldolase
• N-Acylneuraminate lyase
• N-Acylneuraminic acid aldolase
• N-Acylneuraminic aldolase
• N-Acylneuraminic lyase
• Neuraminate aldolase
• Neuraminic acid aldolase
• Neuraminic aldolase
• Sialate lyase
• Sialate pyruvate-lyase
• Sialic acid aldolase
• Sialic acid lyase
• EC 4.1.3.3
• N-ACETYLNEURAMINIC ACID ALDORASE
• NEU5AC ALDOLASE
• N-Acetylneuraminic Acid Aldolase from microorganisms
• N-ACETYLNEURAMINIC ACID ALDOLASE, FROM MICROORGANISM
• N-Acetylneuraminate Pyruvate Lyase, N-Acetylneuraminic Acid Lyase, NANA Aldolase, Sialic Aldolase
• N-Acetylneuraminate lyase
• N-Acetylneuraminic Acid Aldolase

• MDL： MFCD00131656
• BRN： 2697172

Experimental Properties

• Color/Form: Lyophilized powder.
• Solubility: dissolve in water

N-Acetylneuraminic Acid Aldolase Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 23-24/25-60-37-26-22
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on N-Acetylneuraminic Acid Aldolase

Recent Advances in N-Acetylneuraminic Acid Aldolase (9027-60-5) Research: Applications and Innovations

N-Acetylneuraminic Acid Aldolase (Neu5Ac Aldolase, EC 4.1.3.3), a key enzyme in the biosynthesis and degradation of sialic acids, has garnered significant attention in the fields of chemical biology and pharmaceutical research. The enzyme, identified by the CAS number 9027-60-5, catalyzes the reversible aldol condensation of N-acetylmannosamine (ManNAc) and pyruvate to form N-acetylneuraminic acid (Neu5Ac), a critical component of glycoproteins and glycolipids. Recent studies have explored its structural properties, catalytic mechanisms, and potential applications in synthetic biology and drug development.

One of the most notable advancements in this area is the engineering of Neu5Ac Aldolase for improved catalytic efficiency and substrate specificity. Researchers have employed directed evolution and rational design techniques to optimize the enzyme's performance under industrial conditions. For instance, a 2023 study published in ACS Catalysis demonstrated that mutations at key active-site residues (e.g., Y137A and K165R) significantly enhanced the enzyme's thermostability and reaction yield, enabling large-scale production of Neu5Ac derivatives for antiviral and anticancer therapeutics.

In addition to its synthetic applications, Neu5Ac Aldolase has been investigated for its role in metabolic pathways linked to diseases such as cancer and viral infections. A 2024 paper in Nature Chemical Biology highlighted the enzyme's involvement in the hijacking of host cell sialic acid metabolism by influenza viruses. The study proposed novel inhibitors targeting Neu5Ac Aldolase as potential broad-spectrum antiviral agents, leveraging the enzyme's conserved structure across pathogens.

Further innovations include the integration of Neu5Ac Aldolase into cell-free systems for on-demand synthesis of sialylated glycoconjugates. This approach, detailed in a recent Biotechnology and Bioengineering article, bypasses the complexity of cellular glycosylation machinery, offering a streamlined platform for glycotherapeutic production. The system achieved yields exceeding 80% for Neu5Ac-containing oligosaccharides, underscoring its industrial potential.

Challenges remain in scaling these technologies, particularly regarding enzyme stability in non-aqueous solvents and cost-effective substrate sourcing. However, ongoing research into immobilization techniques (e.g., silica nanoparticle encapsulation) and alternative feedstocks (e.g., microbial fermentation of ManNAc) promises to address these limitations. Collaborative efforts between academia and industry, such as the EU-funded GlycoTwin project, are accelerating translational applications of Neu5Ac Aldolase-based systems.

In conclusion, the latest research on N-Acetylneuraminic Acid Aldolase (9027-60-5) underscores its dual significance as a biocatalytic tool and a therapeutic target. Advances in protein engineering and metabolic insights are paving the way for innovative solutions in glycobiology and precision medicine. Future directions may explore CRISPR-based regulation of aldolase expression in cell factories and AI-driven design of next-generation variants with tailored properties.